Cas no 2089683-70-3 (4-carbamoyl-1-methylpyrrolidine-2-carboxylic acid)

• Product Name: 4-carbamoyl-1-methylpyrrolidine-2-carboxylic acid
• CAS No: 2089683-70-3
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• MDL: MFCD30662921
• CID: 5241262
• Update Time: 2025-05-24

4-carbamoyl-1-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Proline, 4-(aminocarbonyl)-1-methyl-
• 4-carbamoyl-1-methylpyrrolidine-2-carboxylic acid

• MDL： MFCD30662921
• Inchi： 1S/C7H12N2O3/c1-9-3-4(6(8)10)2-5(9)7(11)12/h4-5H,2-3H2,1H3,(H2,8,10)(H,11,12)/t4?,5-/m0/s1
• InChI Key： WNNZIWDRPGLDHR-AKGZTFGVSA-N
• SMILES： C(O)(=O)[C@@H]1CC(C(N)=O)CN1C

Additional information on 4-carbamoyl-1-methylpyrrolidine-2-carboxylic acid

Introduction to 4-carbamoyl-1-methylpyrrolidine-2-carboxylic acid (CAS No. 2089683-70-3) and Its Emerging Applications in Chemical Biology

4-carbamoyl-1-methylpyrrolidine-2-carboxylic acid, identified by the CAS number 2089683-70-3, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrrolidine class, a scaffold frequently encountered in biologically active molecules due to its ability to mimic natural amino acid structures and exhibit diverse pharmacological properties. The presence of both carbamoyl and carboxylic acid functional groups in its molecular framework endows it with unique reactivity and potential applications in drug discovery, particularly in the development of enzyme inhibitors and chiral auxiliaries.

The 4-carbamoyl-1-methylpyrrolidine-2-carboxylic acid structure presents a versatile platform for chemical modifications, enabling researchers to tailor its properties for specific biological targets. Recent studies have highlighted its role as a key intermediate in the synthesis of novel bioactive molecules, including those with potential therapeutic implications in neurological disorders, inflammation, and metabolic diseases. The compound's ability to interact with biological macromolecules has been explored through computational modeling and experimental validation, revealing its promise as a lead compound or building block in medicinal chemistry.

In the realm of drug design, the carbamoyl moiety in 4-carbamoyl-1-methylpyrrolidine-2-carboxylic acid serves as a critical pharmacophore, facilitating hydrogen bonding interactions with target proteins. This feature has been leveraged in the development of small-molecule inhibitors targeting enzymes such as kinases and proteases, which are aberrantly expressed in various diseases. Additionally, the methylpyrrolidine core mimics the conformational flexibility of natural amino acids, allowing for precise fitting into binding pockets of enzymes and receptors. Such structural attributes make this compound an attractive candidate for structure-based drug design approaches.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 4-carbamoyl-1-methylpyrrolidine-2-carboxylic acid, paving the way for large-scale screenings and derivative libraries. Researchers have employed innovative methodologies, including transition-metal-catalyzed cross-coupling reactions and enzymatic resolutions, to optimize yields and enantioselectivity. These developments have not only enhanced accessibility but also opened new avenues for exploring its biological activities. For instance, derivatives of this compound have shown promise in modulating neurotransmitter pathways, suggesting potential applications in treating cognitive disorders and neurodegenerative conditions.

The 2-carboxylic acid group in 4-carbamoyl-1-methylpyrrolidine-2-carboxylic acid further enhances its utility as a synthetic precursor. It can be readily functionalized through esterification, amidation, or carboxylation reactions to introduce diverse substituents, thereby expanding its pharmacological spectrum. Such modifications have been exploited to generate novel analogs with improved solubility, bioavailability, and target specificity. Computational studies have also demonstrated that subtle changes in the substitution pattern around the pyrrolidine ring can significantly alter binding affinities and metabolic stability, underscoring the importance of structure-activity relationship (SAR) analysis.

In conclusion, 4-carbamoyl-1-methylpyrrolidine-2-carboxylic acid (CAS No. 2089683-70-3) represents a compelling scaffold with broad applications in chemical biology and drug discovery. Its unique structural features—comprising a carbamoyl, a methylpyrrolidine, and a carboxylic acid moiety—make it an invaluable building block for designing bioactive molecules targeting various therapeutic areas. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to play an increasingly pivotal role in advancing pharmaceutical innovation.